molecular formula C8H10OS B8647076 2,5-Dimethyl-4-sulfanylphenol

2,5-Dimethyl-4-sulfanylphenol

Cat. No.: B8647076
M. Wt: 154.23 g/mol
InChI Key: YITMYRWCPXRBFV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2,5-Dimethyl-4-sulfanylphenol is a useful research compound. Its molecular formula is C8H10OS and its molecular weight is 154.23 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C8H10OS

Molecular Weight

154.23 g/mol

IUPAC Name

2,5-dimethyl-4-sulfanylphenol

InChI

InChI=1S/C8H10OS/c1-5-4-8(10)6(2)3-7(5)9/h3-4,9-10H,1-2H3

InChI Key

YITMYRWCPXRBFV-UHFFFAOYSA-N

Canonical SMILES

CC1=CC(=C(C=C1S)C)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

In a 250 ml three-necked flask, to a stirred mixture of lithium aluminum tetrahydride (LiAlH4, 1.0 g, 26.3 mmol) and tetrahydrofuran (40 ml) was added dropwise a solution of 2,5-dimethyl-4-hydroxy-phenyl thiocyanic acid (1.2 g, 6.7 mmol) in 20 ml tetrahydrofuran at 0° C. After 30 min of stirring at 0° C., the mixture was allowed to warm up to room temperature and then stirred for another 1 hour at room temperature. The reaction was quenched by adding ethanol (10 ml). The value of pH of the mixture was adjusted to 3-4 by adding 6 M hydrochloric acid in an ice water bath, and then the aqueous phase was extracted with ethyl acetate (3×60 ml). The combined organic layer was dried over anhydrous magnesium sulfate, filtrated, and evaporated in vacuo to yield the crude product of 2,5-dimethyl-4-hydroxy-mercaptobenzene (yellow liquid).
Quantity
1 g
Type
reactant
Reaction Step One
Quantity
40 mL
Type
solvent
Reaction Step One
Quantity
1.2 g
Type
reactant
Reaction Step Two

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